Cas no 1025746-82-0 (3-(Cyclopropylmethyl)thiophenylboronic acid)

• Product Name: 3-(Cyclopropylmethyl)thiophenylboronic acid
• CAS No: 1025746-82-0
• MF: C₁₀H₁₃BO₂S
• MW: 208.085021734238
• MDL: MFCD09025757
• CID: 840068
• PubChem ID: 329826422
• Update Time: 2025-06-07

3-(Cyclopropylmethyl)thiophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((Cyclopropylmethyl)thio)phenyl)boronic acid
• 3-(CYCLOPROPYLMETHYL)THIOPHENYLBORONIC ACID
• Boronic acid, B-[3-[(cyclopropylmethyl)thio]phenyl]-
• MFCD09025757
• [3-(cyclopropylmethylsulfanyl)phenyl]boronic acid
• SCHEMBL12538455
• J-510860
• SY318828
• AKOS015949597
• (3-((Cyclopropylmethyl)thio)phenyl)boronicacid
• 1025746-82-0
• 3-[(Cyclopropylmethyl)thio]phenylboronic Acid
• 3-(cyclopropylmethyl)thiophenylboronic acid, AldrichCPR
• BS-19231
• CS-0175227
• {3-[(cyclopropylmethyl)sulfanyl]phenyl}boronic acid
• 3-[(cyclopropylmethyl)sulfanyl]phenylboronic acid
• 3-(Cyclopropylmethyl)thiophenylboronic acid

• MDL： MFCD09025757
• Inchi： 1S/C10H13BO2S/c12-11(13)9-2-1-3-10(6-9)14-7-8-4-5-8/h1-3,6,8,12-13H,4-5,7H2
• InChI Key： MKUPUWRGZDJOQK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B(O)O)C=1)CC1CC1

Computed Properties

• Exact Mass: 208.07300
• Monoisotopic Mass: 208.0729310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 65.76000
• LogP: 0.86850

3-(Cyclopropylmethyl)thiophenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Cyclopropylmethyl)thiophenylboronic acid

3-(Cyclopropylmethyl)thiophenylboronic Acid: A Comprehensive Overview

3-(Cyclopropylmethyl)thiophenylboronic acid, identified by the CAS number 1025746-82-0, is a significant compound in the field of organic chemistry, particularly within the realms of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a cyclopropylmethyl group and a boronic acid moiety. The presence of these functional groups makes it highly versatile, enabling its use in various applications such as Suzuki-Miyaura cross-coupling reactions, which are pivotal in synthesizing complex molecules for drug discovery and advanced materials.

The synthesis of 3-(Cyclopropylmethyl)thiophenylboronic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have significantly improved the efficiency of these syntheses, making the compound more accessible for research and industrial applications. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions, thereby reducing reaction times and enhancing product quality.

In terms of applications, 3-(Cyclopropylmethyl)thiophenylboronic acid has garnered considerable attention in drug discovery due to its potential as a building block for bioactive molecules. The thiophene ring is known for its aromatic stability and ability to participate in various interactions, making it an ideal component in designing drugs targeting specific biological pathways. Recent studies have demonstrated its utility in creating compounds with anti-inflammatory and anticancer properties, highlighting its role in therapeutic development.

Beyond medicinal chemistry, this compound has also found applications in materials science, particularly in the development of advanced polymers and electronic materials. The boronic acid group enables easy functionalization, allowing for the incorporation of this compound into polymer networks with tailored properties. For example, researchers have utilized it to create stimuli-responsive polymers that exhibit reversible changes in response to external stimuli such as temperature or pH levels.

The latest research on 3-(Cyclopropylmethyl)thiophenylboronic acid has focused on understanding its electronic properties and reactivity under various conditions. Computational studies have provided insights into the molecular orbitals and bonding characteristics, which are crucial for predicting its behavior in different chemical environments. These findings have paved the way for innovative applications in areas such as optoelectronics and sensor technologies.

In conclusion, 3-(Cyclopropylmethyl)thiophenylboronic acid, with its unique structure and versatile functional groups, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable tool for scientists and engineers alike.